![molecular formula C6H10ClN3 B1455586 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine hydrochloride CAS No. 1187830-47-2](/img/structure/B1455586.png)
4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine hydrochloride
Overview
Description
4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine hydrochloride is a chemical compound with the molecular formula C6H10ClN3 . It is a derivative of pyrazolo[4,3-b]pyridine, a class of compounds that have been studied for their potential biological activities .
Synthesis Analysis
The synthesis of 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine derivatives has been reported in the literature . For example, a series of these derivatives were designed, synthesized, and evaluated for their enzymatic inhibitory activity against c-Met kinase and cellular potency against MKN45, EBC-1, and PC-3 cell lines . Nine of them showed better activity than the lead compound .
Molecular Structure Analysis
The molecular structure of 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine hydrochloride can be analyzed based on its IUPAC name and InChI code . The IUPAC name is 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine hydrochloride, and the InChI code is InChI=1S/C6H9N3.ClH/c1-2-5-6(7-3-1)4-8-9-5;/h4,7H,1-3H2,(H,8,9);1H .
Physical And Chemical Properties Analysis
The physical and chemical properties of 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine hydrochloride include a molecular weight of 159.62 g/mol . It has three hydrogen bond donors and two hydrogen bond acceptors .
Scientific Research Applications
Medicinal Chemistry: Potential Anticancer Agent
This compound has been explored for its potential as an anticancer agent. It’s been included in the synthesis of novel structures that are evaluated for their antiproliferative activity against various cancer cell lines . The pyrazolo[4,3-b]pyridine scaffold is of particular interest in the design of new therapeutic molecules due to its ability to interact with biological targets.
Future Directions
The future directions for the study of 4,5,6,7-Tetrahydro-2H-pyrazolo[4,3-b]pyridine hydrochloride and its derivatives could involve further exploration of their biological activities . For example, their potential as kinase inhibitors could be further investigated . Additionally, their synthesis could be optimized, and other potential applications could be explored .
properties
IUPAC Name |
4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3.ClH/c1-2-5-6(7-3-1)4-8-9-5;/h4,7H,1-3H2,(H,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVKOWBFBILDXPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=NN2)NC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40717408 |
Source
|
| Record name | 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40717408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1187830-47-2 |
Source
|
| Record name | 2H-Pyrazolo[4,3-b]pyridine, 4,5,6,7-tetrahydro-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187830-47-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40717408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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